Cas no 2680670-60-2 (benzyl 2-cyano-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-5-carboxylate)

• Product Name: benzyl 2-cyano-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-5-carboxylate
• CAS No: 2680670-60-2
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 6462142
• PubChem ID: 165935853
• Update Time: 2025-05-20

benzyl 2-cyano-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680670-60-2
• EN300-28289309
• benzyl 2-cyano-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-5-carboxylate

• Inchi： 1S/C17H17N3O2/c1-19-15(10-18)9-14-11-20(8-7-16(14)19)17(21)22-12-13-5-3-2-4-6-13/h2-6,9H,7-8,11-12H2,1H3
• InChI Key： FBCRNDUOAHIRMZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C=C(C#N)N(C)C=2CC1)=O

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.3Ų

Additional information on benzyl 2-cyano-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-5-carboxylate

Benzyl 2-Cyano-1-Methyl-1H,4H,5H,6H,7H-Pyrrolo[3,2-C]Pyridine-5-Carboxylate: A Comprehensive Overview

The compound with CAS No 2680670-60-2, known as benzyl 2-cyano-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-5-carboxylate, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of pyrrolopyridine, a heterocyclic structure that combines the characteristics of pyrrole and pyridine rings. The presence of a cyano group and a methyl substituent further enhances its chemical versatility.

Recent studies have highlighted the importance of pyrrolo[3,2-c]pyridine derivatives in the development of advanced materials. For instance, researchers have explored the use of this compound in the synthesis of high-performance polymers and organic semiconductors. The benzyl group attached to the pyrrolopyridine core plays a crucial role in modulating the electronic properties of the molecule, making it suitable for applications in optoelectronics.

The synthesis of benzyl 2-cyano-1-methyl-pyrrolo[3,2-c]pyridine carboxylate involves a multi-step process that includes cyclization reactions and functional group transformations. Scientists have optimized these reactions to achieve high yields and purity levels. The incorporation of the cyano group into the structure has been shown to improve the thermal stability of the compound, which is essential for its use in high-temperature applications.

In terms of biological applications, this compound has been investigated for its potential as a drug delivery agent. The carboxylate group provides sites for functionalization, enabling the attachment of bioactive molecules or targeting ligands. Recent research has demonstrated that this compound can serve as a versatile platform for designing nanocarriers with enhanced drug loading capacities and controlled release profiles.

The structural uniqueness of benzyl 2-cyano-pyrrolo[3,2-c]pyridine carboxylate also makes it an attractive candidate for use in catalysis. Researchers have reported that this compound can act as a ligand in metal complexes, facilitating various catalytic transformations such as cross-coupling reactions and enantioselective synthesis. These findings underscore its potential in green chemistry and sustainable chemical processes.

From an environmental standpoint, the development of compounds like benzyl 2-cyano-pyrrolo[3,2-c]pyridine carboxylate aligns with global efforts to create eco-friendly materials and processes. Its ability to function as both a building block for advanced materials and a catalyst highlights its dual role in modern chemistry.

In conclusion, benzyl 2-cyano-1-methyl-pyrrolo[3,2-c]pyridine carboxylate represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in materials science, drug delivery systems, and catalysis.